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Compound of Interest

(2-Chloro-5-
Compound Name: (trifluoromethyl)pyridin-3-
yl)methanol
Cat. No.: B1426110
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An In-depth Guide to the Synthetic Utility of (2-Chloro-5-(trifluoromethyl)pyridin-3-
yl)methanol

Introduction: A Versatile Heterocyclic Building Block

(2-Chloro-5-(trifluoromethyl)pyridin-3-yl)methanol is a key heterocyclic intermediate of
significant interest to researchers in medicinal chemistry and agrochemical synthesis. Its
structure is densely functionalized, featuring three distinct points for chemical modification: a
nucleophilic primary alcohol, an electrophilic carbon at the C2 position bearing a chlorine atom,
and a pyridine ring activated by a strongly electron-withdrawing trifluoromethyl group. This
unique combination of functional groups allows for a diverse range of chemical transformations,
making it an invaluable scaffold for building complex molecular architectures.

The trifluoromethylpyridine moiety is a prevalent structural motif in numerous active
pharmaceutical ingredients and crop-protection products, valued for its ability to enhance
metabolic stability, binding affinity, and cell permeability.[1][2] This guide provides a detailed
exploration of the reactivity of (2-Chloro-5-(trifluoromethyl)pyridin-3-yl)methanol, offering
field-proven insights and step-by-step protocols for its most critical chemical transformations.

Physicochemical Properties and Safety
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A clear understanding of the compound's physical properties is essential for safe handling and

effective experimental design.

Property Value Source
Molecular Formula C7HsCIFsNO

Molecular Weight 211.57 g/mol

CAS Number 943551-28-8 [3]
Appearance Solid [3]
Melting Point 32-34 °C

Storage Temperature 4°C [3]

Safety Information: This compound is classified as acutely toxic if swallowed.[3] Appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should

be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

Core Reactivity and Synthetic Pathways

The synthetic versatility of (2-Chloro-5-(trifluoromethyl)pyridin-3-yl)methanol stems from

the orthogonal reactivity of its functional groups. The primary alcohol at C3 and the chloro-

substituent at C2 can be addressed selectively under different reaction conditions, enabling a

modular approach to library synthesis.
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- (2-Chloro-5-(trifluoromethyl)pyridin-3-yl)methanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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